Cas no 2095396-96-4 (rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis)

Technical Introduction: rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride is a cis-configured bicyclic amine derivative featuring a difluoromethyl substituent at the 1-position. Its rigid azabicyclo[3.1.0]hexane scaffold enhances stereochemical stability, while the difluoromethyl group introduces unique electronic and steric properties, making it valuable for medicinal chemistry and pharmaceutical research. The hydrochloride salt improves solubility and handling. This compound is particularly useful as a chiral building block or intermediate in the synthesis of bioactive molecules, leveraging its constrained geometry and fluorine effects for optimizing pharmacokinetic properties. Its well-defined cis-configuration ensures consistency in stereoselective applications.
rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis structure
2095396-96-4 structure
Product Name:rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis
CAS No:2095396-96-4
MF:C6H10ClF2N
MW:169.60010766983
CID:5408724
Update Time:2025-05-20

rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis
    • Inchi: 1S/C6H9F2N.ClH/c7-5(8)6-1-4(6)2-9-3-6;/h4-5,9H,1-3H2;1H/t4-,6-;/m0./s1
    • InChI Key: HWDOTXJULJRZBR-DPIOYBAHSA-N
    • SMILES: C([C@@]12CNC[C@@H]1C2)(F)F.Cl

rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis Pricemore >>

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Additional information on rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis

Comprehensive Overview of rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis (CAS No. 2095396-96-4)

The compound rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis (CAS No. 2095396-96-4) is a highly specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 3-azabicyclo[3.1.0]hexane scaffold, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

One of the most intriguing aspects of rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis is its stereochemistry. The cis configuration of the compound plays a critical role in its interactions with enzymes and receptors, making it a subject of extensive study in medicinal chemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, further expanding its utility in the development of chiral drugs.

The difluoromethyl moiety in rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis is a key functional group that enhances the compound's metabolic stability and bioavailability. This feature is particularly relevant in the context of modern drug design, where fluorine-containing compounds are increasingly favored for their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug candidates has become a hot topic in the pharmaceutical industry, as evidenced by the growing number of FDA-approved fluorinated drugs.

In addition to its pharmaceutical applications, rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis has shown promise in agrochemical research. Its structural framework is being explored for the development of novel pesticides and herbicides, leveraging its ability to interact with biological systems in a targeted manner. The agrochemical industry is currently focused on discovering environmentally friendly alternatives to traditional pesticides, and compounds like this are at the forefront of such innovations.

The synthesis of rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis involves multi-step organic transformations, including cyclization and fluorination reactions. Recent publications have highlighted innovative synthetic routes that improve yield and purity, addressing some of the challenges associated with the production of complex bicyclic amines. These advancements are crucial for scaling up the compound's availability for research and commercial applications.

From a market perspective, the demand for rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis is expected to grow, driven by its versatility and the expanding applications of fluorinated compounds in various industries. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates like this to accelerate their drug discovery programs. The compound's CAS No. 2095396-96-4 serves as a unique identifier, facilitating its procurement and regulatory compliance.

For researchers and industry professionals, understanding the physicochemical properties of rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis is essential. Its solubility, stability, and reactivity under different conditions are critical factors that influence its suitability for specific applications. Recent studies have provided detailed insights into these properties, enabling more informed decision-making in both academic and industrial settings.

Looking ahead, the exploration of rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis is likely to expand into new areas, such as material science and catalysis. Its unique structural attributes make it a candidate for designing advanced materials with tailored properties. Additionally, its potential role as a ligand or catalyst in organic synthesis is an exciting avenue for future research.

In conclusion, rac-(1R,5R)-1-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, cis (CAS No. 2095396-96-4) represents a fascinating compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its stereochemistry, fluorine content, and bicyclic structure contribute to its versatility and appeal in scientific research. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping the future of multiple industries.

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